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Compound of Interest

Compound Name: Epicoprostanol

Cat. No.: B1214048

The proper disposal of epicoprostanol is a critical component of laboratory safety and
environmental responsibility. As a combustible solid that is practically insoluble in water,
epicoprostanol must be managed as hazardous chemical waste.[1] Adherence to established
disposal protocols is essential to ensure the safety of laboratory personnel and to prevent
environmental contamination.

Immediate Safety and Disposal Plan

Disposal of epicoprostanol should follow your institution's specific hazardous waste
management guidelines. The following steps provide a general operational plan for its safe
handling and disposal.

Step 1: Waste Identification and Segregation

o Treat as Hazardous Waste: All epicoprostanol waste, including pure substance,
contaminated labware (e.g., gloves, weighing paper), and solutions, should be treated as
hazardous chemical waste.

e Segregate Waste Streams: Do not mix epicoprostanol waste with non-hazardous trash or
other incompatible chemical waste streams.[2] Keep it separate from aqueous waste, given
its insolubility.

Step 2: Use Appropriate Waste Containers
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o Container Selection: Collect solid epicoprostanol waste in a clearly labeled, sealable, and
chemically compatible container. A high-density polyethylene (HDPE) container is a suitable
choice. For solutions containing epicoprostanol (e.g., dissolved in chloroform), use a
compatible, sealed container designated for halogenated organic solvent waste.[2][3]

o Container Integrity: Ensure the waste container is in good condition, free from leaks or
cracks, and has a secure, tight-fitting lid.[2] Keep the container closed except when adding
waste.[2][3]

Step 3: Proper Labeling

o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste" and the full chemical name, "Epicoprostanol”.[3][4]

 List all Contents: If it is a mixed waste (e.g., a solution), list all constituents and their
approximate percentages.

Step 4: Storage in a Satellite Accumulation Area (SAA)

o Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.[3]

e Secondary Containment: It is best practice to store the waste container in a secondary
containment bin to prevent the spread of material in case of a spill.

e Incompatible Materials: Do not store epicoprostanol waste near incompatible chemicals.
Step 5: Arrange for Disposal

o Contact EHS: Once the container is full or you have reached your institution's time limit for
storage in an SAA, contact your facility's Environmental Health and Safety (EHS) department
to arrange for pickup and disposal.[3][5]

e Do Not Dispose Down the Drain: Under no circumstances should epicoprostanol or its
solutions be poured down the drain.[3][6] Hazardous chemicals must never be disposed of
via the sewer system.[3]
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Chemical and Physical Properties of Epicoprostanol

The following table summarizes key quantitative data for epicoprostanol, relevant for its safe

handling and disposal.

Property Value Citation
Molecular Formula C27H4s0 [7]
Molecular Weight 388.67 g/mol [8]
Physical State Solid [1]

Water Solubility

Practically insoluble (0.00034
mg/L @ 25 °C, estimated)

[1]

Solubility

Soluble in chloroform (50

mg/ml)

[°]

Storage Class

11 - Combustible Solids

Water Hazard Class (WGK)

3 (Severely hazardous to

water) - Germany

Experimental Protocols

No specific experimental protocols for the disposal of epicoprostanol were cited in the

provided search results. The procedural guidance outlined above is based on established best

practices for the management of hazardous laboratory chemicals.[2][3][5]

Epicoprostanol Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of epicoprostanol

waste from the point of generation to final pickup.
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Caption: Workflow for the safe disposal of epicoprostanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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